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Compound of Interest

Compound Name: 1,1,1-Trifluoroacetone

Cat. No.: B105887

Mechanistic Overview of Trifluoromethylation
Strategies

Modern trifluoromethylation methods can be broadly classified based on the nature of the CFs
species involved: a radical (CFse), an electrophile (CFs*), or a nucleophile (CF3~). The choice
of method depends on the substrate, desired reactivity, and functional group tolerance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b105887?utm_src=pdf-body-img
https://www.benchchem.com/product/b105887?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. A"Renaissance" in radical trifluoromethylation - PubMed [pubmed.nchbi.nlm.nih.gov]
2. researchgate.net [researchgate.net]

3. Recent advances in transition metal-mediated trifluoromethylation reactions - Chemical
Communications (RSC Publishing) [pubs.rsc.org]

4. researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]

6. Recent advances in transition metal-catalyzed Csp2-monofluoro-, difluoro-,
perfluoromethylation and trifluoromethylthiolation - PMC [pmc.ncbi.nlm.nih.gov]

7. Recent advances in transition metal-catalyzed Csp2-monofluoro-, difluoro-,
perfluoromethylation and trifluoromethylthiolation [beilstein-journals.org]

To cite this document: BenchChem. [literature review of advances in trifluoromethylation
methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105887#literature-review-of-advances-in-
trifluoromethylation-methodologies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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